Atrasentan Hydrochloride

• CAS No.: 195733-43-8
• Product Name: Atrasentan Hydrochloride
• Molecular Formula: C29H39ClN2O6
• Molecular Weight: 547.1 g/mol
• IUPAC Name: (2R,3R,4S)-4-(1,3-benzodioxol-5-yl)-1-[2-(dibutylamino)-2-oxoethyl]-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C29H38N2O6.ClH/c1-4-6-14-30(15-7-5-2)26(32)18-31-17-23(21-10-13-24-25(16-21)37-19-36-24)27(29(33)34)28(31)20-8-11-22(35-3)12-9-20;/h8-13,16,23,27-28H,4-7,14-15,17-19H2,1-3H3,(H,33,34);1H/t23-,27-,28+;/m1./s1
• Standard InChIKey: IJFUJIFSUKPWCZ-SQMFDTLJSA-N
• Isomeric SMILES: CCCCN(CCCC)C(=O)CN1C[C@@H]([C@H]([C@@H]1C2=CC=C(C=C2)OC)C(=O)O)C3=CC4=C(C=C3)OCO4.Cl
• SMILES: CCCCN(CCCC)C(=O)CN1CC(C(C1C2=CC=C(C=C2)OC)C(=O)O)C3=CC4=C(C=C3)OCO4.Cl
• Canonical SMILES: CCCCN(CCCC)C(=O)CN1CC(C(C1C2=CC=C(C=C2)OC)C(=O)O)C3=CC4=C(C=C3)OCO4.Cl
• Appearance: Solid powder
• Description: Atrasentan Hydrochloride is the orally available hydrochloride salt of pyrrolidine-3-carboxylic acid with potential antineoplastic activity. As a selective antagonist of the endothelin-A (ETA) receptor, atrasentan binds selectively to the ETA receptor, which may result in inhibition of endothelin-induced angiogenesis and tumor cell proliferation.; A pyrrolidine and benzodioxole derivative that acts a RECEPTOR, ENDOTHELIN A antagonist. It has therapeutic potential as an antineoplastic agent and for the treatment of DIABETIC NEPHROPATHIES.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 173937-91-2 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (11C)ABT-627; 2-(4-methoxyphenyl)-4-(1,3-benzodioxol-5-yl)-1-(((dibutylamino)carbonyl)methyl)pyrrolidine-3-carboxylic acid; A 127722; A 127722.5; A 147627; A-127722; A-127722.5; A-147627; A127722; A127722.5; A147627; ABT 627; ABT-627; ABT627; atrasentan; Atrasentan Hydrochloride; Xinlay
• Reference: 1: Bryan PD, Sapochak LB, Tames MM, Padley RJ, El-Shourbagy TA. Determination of atrasentan by high performance liquid chromatography with fluorescence detection in human plasma. Biomed Chromatogr. 2001 Dec;15(8):525-33. PubMed PMID: 11748688.
• PubChem Compound: 159595
• Last Modified: Nov 11 2021